5-chloro-N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide
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Description
5-chloro-N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C20H18ClN3O4 and its molecular weight is 399.83. The purity is usually 95%.
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Scientific Research Applications
Reductive Chemistry and Drug Synthesis
The reductive chemistry of nitrobenzamide derivatives, similar to the compound , has been extensively studied for their potential as hypoxia-selective cytotoxins in cancer treatment. These compounds undergo enzymatic reduction in hypoxic conditions, leading to toxic products that are selectively harmful to tumor cells. For example, the study of 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide and its reduction chemistry highlights the potential for creating more effective hypoxia-targeted therapies (Palmer et al., 1995).
Novel Synthesis Methods
Innovative one-pot synthesis methods have been developed for creating heterocyclic compounds from 2-nitrobenzamides, showcasing the versatility of nitrobenzamide derivatives in synthesizing complex molecules. Such methodologies enable the efficient production of quinazolin-4(3H)-ones, demonstrating the compound's utility in generating biologically active heterocycles (Romero et al., 2013).
Catalytic Activity and Material Science
The exploration of nitroarylamine ligands in nickel complexes for ethylene polymerization highlights the potential applications of nitrobenzamide derivatives in catalysis and material science. These studies indicate the influence of nitro groups and impurities on catalytic activity, suggesting the importance of such compounds in developing new materials (Zhang et al., 2011).
Prodrug Systems for Targeted Drug Delivery
Nitrofuranylmethyl derivatives have been investigated for their potential as bioreductively activated pro-drug systems. The selective release of therapeutic drugs in hypoxic tumor conditions underscores the significance of nitrobenzamide derivatives in creating more targeted and effective cancer treatments (Berry et al., 1997).
Properties
IUPAC Name |
5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O4/c1-11-3-4-12(2)18-15(11)9-13(19(25)23-18)7-8-22-20(26)16-10-14(21)5-6-17(16)24(27)28/h3-6,9-10H,7-8H2,1-2H3,(H,22,26)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYYEKNGORNUGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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